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Compound of Interest

2-Amino-5-
Compound Name:
methoxybenzamidoxime

Cat. No.: B2904934

In-depth Technical Guide: 2-Amino-5-
methoxybenzamidoxime

A comprehensive review of the chemical properties, reactivity, and biological significance of 2-
Amino-5-methoxybenzamidoxime remains challenging due to the limited availability of
specific scientific data for this compound. Extensive searches have yielded minimal direct
information on its quantitative chemical properties, specific reactivity, and biological activities.

This guide, therefore, provides a foundational understanding based on the general
characteristics of the benzamidoxime chemical class, supplemented with available information
on related structures. It is intended to serve as a starting point for researchers, scientists, and
drug development professionals interested in this molecule.

Chemical Properties

Specific quantitative data for 2-Amino-5-methoxybenzamidoxime, such as melting point,
boiling point, pKa, and solubility, are not readily available in published literature. However, the
general properties can be inferred from its structure, which features an aromatic ring
substituted with an amino group, a methoxy group, and an amidoxime functional group. The
amidoxime group (-C(NH2)=NOH) is known to exhibit tautomerism and can act as both a
hydrogen bond donor and acceptor, influencing the molecule's solubility and crystal packing.
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Table 1: Inferred Physicochemical Properties of 2-Amino-5-methoxybenzamidoxime

Property

Inferred
Value/Characteristic

Rationale

Molecular Formula

C8H11N302

Based on chemical structure

Molecular Weight

181.19 g/mol

Calculated from the molecular

formula

Physical State

Likely a solid at room

temperature

Typical for substituted

benzamidoximes

Expected to have some

solubility in polar organic

The presence of polar
functional groups (amino,
methoxy, amidoxime) suggests

potential for hydrogen bonding.

Solubility o ) )
solvents and aqueous acidic The basic amino group would
solutions. lead to salt formation in acidic
media, enhancing aqueous
solubility.
The amidoxime group typically
has a pKa in the range of 4-6
for the N-OH proton, while the
) ] General knowledge of
aromatic amino group's pKa o -
pKa amidoxime and aniline pKa

would be lower than that of
aniline due to the electron-
withdrawing nature of the

amidoxime group.

values.

Reactivity and Stability

The reactivity of 2-Amino-5-methoxybenzamidoxime is primarily dictated by the amidoxime

and amino functional groups.

o Amidoxime Group: This functional group is a versatile synthon in organic chemistry. It can

be:
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o Cyclized: Amidoximes are common precursors for the synthesis of various five-membered
heterocyclic rings, such as 1,2,4-oxadiazoles, upon reaction with acylating or carbonyl
compounds.

o Reduced: The N-OH bond can be reduced to form an amidine.

o Oxidized: Oxidation can lead to the formation of nitroso compounds or other nitrogen
oxides.

e Amino Group: The aromatic amino group can undergo typical reactions such as
diazotization, acylation, and alkylation. Its nucleophilicity will be influenced by the other
substituents on the aromatic ring.

The stability of the compound is expected to be moderate. Like many hydroxylamine
derivatives, it may be susceptible to degradation under strongly acidic, basic, or oxidizing
conditions.

Potential Biological Activity and Signhaling Pathways

While no specific biological activity has been reported for 2-Amino-5-
methoxybenzamidoxime, the amidoxime functional group is recognized as a bioisostere for
carboxylic acids and amides and is a known pharmacophore. Amidoximes are often
investigated for their potential as:

 Nitric Oxide (NO) Donors: Some amidoximes can release nitric oxide under physiological
conditions, a property that is of interest for cardiovascular and anti-inflammatory drug
development.[1]

e Enzyme Inhibitors: The amidoxime moiety can chelate metal ions in enzyme active sites,
leading to inhibitory activity.

» Antimicrobial Agents: Various amidoxime-containing compounds have demonstrated
antibacterial and antiparasitic activities.

Given the lack of specific data, any proposed signaling pathway would be purely speculative. A
logical workflow for investigating its biological activity would be to screen it against a panel of
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relevant enzymes and cellular assays based on the known activities of other benzamidoxime

derivatives.

Initial Screening

Hit Validation Mechanism of Action

Enzyme Assays
(e.g., Kinases, Proteases)

2-Amino-5-methoxybenzamidoxime el Dose-Response Studies Selectivity Profiling Target Identification }—>| Signaling Pathway Analysis

Cellular Assays
(e.g., Cytotoxicity, Proliferation)

Click to download full resolution via product page

Caption: A generalized workflow for investigating the biological activity of a novel compound.

Experimental Protocols: General Synthesis of
Amidoximes

While a specific protocol for 2-Amino-5-methoxybenzamidoxime is not available, a common
method for synthesizing benzamidoximes is through the reaction of the corresponding
benzonitrile with hydroxylamine.

General Protocol for the Synthesis of a Benzamidoxime from a Benzonitrile:

o Dissolution: The starting benzonitrile (1 equivalent) is dissolved in a suitable solvent, such as

ethanol or methanol.

o Reagent Addition: An aqueous solution of hydroxylamine hydrochloride (1.5-2 equivalents)
and a base such as sodium carbonate or triethylamine (1.5-2 equivalents) are added to the
solution. Alternatively, a solution of free hydroxylamine can be used.[2]

¢ Reaction: The reaction mixture is typically heated to reflux and stirred for several hours until
the reaction is complete, as monitored by thin-layer chromatography (TLC).
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¢ Work-up: The reaction mixture is cooled to room temperature, and the solvent is removed
under reduced pressure. The residue is then partitioned between water and an organic

solvent (e.qg., ethyl acetate). The organic layer is washed with brine, dried over anhydrous
sodium sulfate, and concentrated.

o Purification: The crude product is purified by recrystallization or column chromatography on
silica gel to yield the pure amidoxime.
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Caption: A general workflow for the synthesis of a benzamidoxime from a benzonitrile.
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Disclaimer: The information provided in this guide is based on general chemical principles and
data available for related compounds. The absence of specific literature on 2-Amino-5-
methoxybenzamidoxime necessitates that any experimental work with this compound be
approached with caution and appropriate safety measures. The proposed properties and
protocols should be considered theoretical and require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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